![molecular formula C24H24N6O3 B2428148 1,3,7-trimethyl-8-(2-((4-phenoxyphenyl)amino)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 923685-64-7](/img/structure/B2428148.png)
1,3,7-trimethyl-8-(2-((4-phenoxyphenyl)amino)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3,7-trimethyl-8-(2-((4-phenoxyphenyl)amino)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H24N6O3 and its molecular weight is 444.495. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The scientific interest in derivatives of imidazo[2,1-f]purine-2,4(3H,8H)-dione has led to the exploration of their synthesis and chemical properties. For instance, studies have developed methods for synthesizing related purine analogs, focusing on their potential as therapeutic agents due to their unique structural features. One approach involved the synthesis of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, highlighting their potential antidepressant and anxiolytic applications based on preliminary pharmacological evaluations (Zagórska et al., 2016).
Pharmacological Potentials
A significant area of research on these compounds involves their pharmacological potentials, particularly focusing on their interactions with various receptors and enzymes. Research on arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones revealed their affinity for serotoninergic and dopaminergic receptors, with certain derivatives showing promise as potential antidepressants and anxiolytics (Zagórska et al., 2015). Another study synthesized N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, highlighting their potent ligand activity for the 5-HT(1A) receptor and potential anxiolytic and antidepressant effects in preclinical studies (Zagórska et al., 2009).
Structural Characterization and Molecular Modeling
Structural characterization and molecular modeling have been critical in understanding the interactions and activities of these compounds. For example, synthesis and structural characterization of stable pyridine- and phosphine-functionalized N-heterocyclic carbenes, including imidazole derivatives, have provided insights into their stable configurations and potential applications in chemical synthesis (Danopoulos et al., 2002).
Potential Therapeutic Applications
The exploration of the therapeutic applications of these compounds spans various domains, including their potential as antitumor agents, monoamine oxidase inhibitors, and their role in adenosine receptor antagonism. Studies have synthesized derivatives like pyrrolo[2,1-f]purine-2,4-dione and imidazo[2,1-f]purine-2,4-dione, identifying potent and selective antagonists for human A3 adenosine receptors, highlighting their relevance in developing novel therapeutic agents (Baraldi et al., 2005).
properties
IUPAC Name |
2,4,7-trimethyl-6-[2-(4-phenoxyanilino)ethyl]purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O3/c1-16-15-30-20-21(27(2)24(32)28(3)22(20)31)26-23(30)29(16)14-13-25-17-9-11-19(12-10-17)33-18-7-5-4-6-8-18/h4-12,15,25H,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMAMYSVQFFEATD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CCNC4=CC=C(C=C4)OC5=CC=CC=C5)N(C(=O)N(C3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.